Cas no 2138161-56-3 (3-(2,2-Dimethylpyrrolidin-1-yl)-2,2-difluoropropanoic acid)

• Product Name: 3-(2,2-Dimethylpyrrolidin-1-yl)-2,2-difluoropropanoic acid
• CAS No: 2138161-56-3
• MF: C₉H₁₅F₂NO₂
• MW: 207.217709779739
• CID: 5299529
• Update Time: 2025-10-16

3-(2,2-Dimethylpyrrolidin-1-yl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dimethylpyrrolidin-1-yl)-2,2-difluoropropanoic acid
• 1-Pyrrolidinepropanoic acid, α,α-difluoro-2,2-dimethyl-
• 3-(2,2-Dimethylpyrrolidin-1-yl)-2,2-difluoropropanoic acid

• Inchi： 1S/C9H15F2NO2/c1-8(2)4-3-5-12(8)6-9(10,11)7(13)14/h3-6H2,1-2H3,(H,13,14)
• InChI Key： BQKDQFYITPJUMT-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CN1CCCC1(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• XLogP3: -0.7
• Topological Polar Surface Area: 40.5

Additional information on 3-(2,2-Dimethylpyrrolidin-1-yl)-2,2-difluoropropanoic acid

Comprehensive Overview of 3-(2,2-Dimethylpyrrolidin-1-yl)-2,2-difluoropropanoic acid (CAS No. 2138161-56-3)

In the realm of pharmaceutical and agrochemical research, 3-(2,2-Dimethylpyrrolidin-1-yl)-2,2-difluoropropanoic acid (CAS No. 2138161-56-3) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrrolidine and difluoropropanoic acid moieties, offers a versatile scaffold for drug discovery and material science applications. Its structural features, including the 2,2-dimethylpyrrolidine ring and difluorinated carboxylic acid group, contribute to its potential in modulating biological activity and enhancing metabolic stability.

The growing demand for fluorinated compounds in medicinal chemistry has propelled research into 3-(2,2-Dimethylpyrrolidin-1-yl)-2,2-difluoropropanoic acid. Fluorination is a key strategy in modern drug design, as it can improve bioavailability, binding affinity, and resistance to enzymatic degradation. This compound's difluoromethyl group is particularly noteworthy, as it mimics the steric and electronic properties of hydroxyl or carbonyl groups while offering superior metabolic stability. Researchers are exploring its applications in the development of enzyme inhibitors, receptor modulators, and prodrugs.

Recent studies highlight the role of 3-(2,2-Dimethylpyrrolidin-1-yl)-2,2-difluoropropanoic acid in addressing challenges such as drug resistance and selectivity issues. Its pyrrolidine core is a common motif in bioactive molecules, often contributing to conformational rigidity and improved target engagement. The compound's carboxylic acid functionality further enhances its utility as a building block for amide or ester derivatives, enabling the creation of diverse molecular libraries for high-throughput screening.

From a synthetic chemistry perspective, CAS No. 2138161-56-3 presents intriguing opportunities for structure-activity relationship (SAR) studies. The 2,2-dimethyl substitution on the pyrrolidine ring reduces rotational freedom, potentially leading to more selective interactions with biological targets. Meanwhile, the difluoropropanoic acid segment introduces polarity and hydrogen-bonding capacity, factors critical for optimizing pharmacokinetic properties. These attributes make the compound a valuable candidate for fragment-based drug discovery.

Environmental and green chemistry considerations are also driving interest in 3-(2,2-Dimethylpyrrolidin-1-yl)-2,2-difluoropropanoic acid. As regulatory pressures mount to reduce the ecological footprint of chemical synthesis, researchers are investigating sustainable methods for producing fluorinated compounds. The development of catalytic fluorination techniques and biocatalytic routes could enhance the accessibility of this molecule while minimizing waste generation.

In the agrochemical sector, derivatives of 3-(2,2-Dimethylpyrrolidin-1-yl)-2,2-difluoropropanoic acid are being evaluated for their potential as plant growth regulators or pest control agents. The difluoromethyl group's ability to mimic natural metabolites makes it a promising tool for disrupting biochemical pathways in target organisms. Such applications align with the global push toward sustainable agriculture and reduced reliance on traditional pesticides.

Analytical characterization of CAS No. 2138161-56-3 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and elucidate its three-dimensional structure, which is crucial for understanding its interactions with biological targets. Computational modeling studies further complement experimental data, enabling predictive analyses of its molecular docking potential.

The commercial availability of 3-(2,2-Dimethylpyrrolidin-1-yl)-2,2-difluoropropanoic acid through specialty chemical suppliers has facilitated its adoption in academic and industrial laboratories. However, researchers emphasize the need for standardized quality control protocols to ensure batch-to-batch consistency, particularly for sensitive applications like high-content screening.

Looking ahead, the integration of artificial intelligence in molecular design may unlock new possibilities for optimizing 3-(2,2-Dimethylpyrrolidin-1-yl)-2,2-difluoropropanoic acid-based therapeutics. Machine learning algorithms can analyze vast datasets to predict novel derivatives with enhanced efficacy or reduced off-target effects. This synergy between synthetic chemistry and computational drug discovery represents a frontier in personalized medicine.

In conclusion, 3-(2,2-Dimethylpyrrolidin-1-yl)-2,2-difluoropropanoic acid (CAS No. 2138161-56-3) exemplifies the convergence of structural ingenuity and practical utility in modern chemistry. Its multifaceted applications—spanning pharmaceuticals, agrochemicals, and materials science—underscore its value as a research tool and potential therapeutic agent. As scientific understanding of fluorinated compounds deepens, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in health and sustainability.